Cas no 84650-55-5 (Rhamnus purshiana)

• Product Name: Rhamnus purshiana
• CAS No: 84650-55-5
• MW: 0
• CID: 722091
• Update Time: 2025-07-21

Rhamnus purshiana Chemical and Physical Properties

Names and Identifiers

• Rhamnus purshiana, ext.
• CASCARA SAGRADA
• Rhamnus purshiana

Additional information on Rhamnus purshiana

Introduction to Rhamnus purshiana and CAS No. 84650-55-5

Rhamnus purshiana, commonly known as the cascara sagrada, is a plant species native to the western regions of North America. The CAS No. 84650-55-5 refers to a specific compound derived from this plant, which has garnered significant attention in the field of pharmaceuticals and natural products research. This compound, along with the plant itself, has been extensively studied for its potential therapeutic applications, particularly in the realm of digestive health.

The chemical composition of Rhamnus purshiana is rich in various bioactive compounds, with the most notable being anthraquinones. These compounds are known for their laxative properties, which have been utilized in traditional medicine for centuries. The CAS No. 84650-55-5 specifically identifies a particular anthraquinone derivative that has shown promising results in modern pharmacological studies.

Recent research has highlighted the multifaceted benefits of compounds derived from Rhamnus purshiana. Studies have demonstrated that these compounds can modulate gut microbiota, which is crucial for maintaining overall digestive health. The anthraquinones present in the plant have been found to stimulate bowel movements by increasing water secretion and contracting smooth muscles in the intestinal walls.

In addition to their digestive benefits, compounds identified by CAS No. 84650-55-5 have shown potential in other areas of medical research. For instance, preliminary studies suggest that these anthraquinones may possess anti-inflammatory and antioxidant properties. These properties make them attractive candidates for further investigation in the development of novel therapeutic agents.

The extraction and purification of compounds from Rhamnus purshiana are critical processes that ensure the efficacy and safety of derivative products. Advanced chemical techniques are employed to isolate and concentrate these bioactive molecules while minimizing impurities. This rigorous process is essential for maintaining the high standards required in pharmaceutical applications.

The pharmacological activity of Rhamnus purshiana derivatives has also sparked interest in their potential use as dietary supplements. Researchers are exploring ways to harness these natural compounds to develop products that support digestive health without the side effects associated with synthetic alternatives. This aligns with the growing trend towards natural and holistic healthcare solutions.

One of the most compelling aspects of studying Rhamnus purshiana is its historical use by indigenous peoples. Traditional practices have long utilized parts of this plant for medicinal purposes, underscoring its long-standing reputation as a beneficial herb. Modern scientific inquiry is now providing a deeper understanding of the mechanisms behind these traditional uses, validating much of the historical knowledge.

The future direction of research on CAS No. 84650-55-5 and other derivatives from Rhamnus purshiana looks promising. Ongoing clinical trials are assessing the efficacy of these compounds in treating various digestive disorders. Additionally, scientists are investigating potential synergistic effects when combined with other natural or synthetic therapeutic agents.

The sustainability of harvesting Rhamnus purshiana is also a critical consideration. Efforts are being made to ensure that cultivation practices do not deplete wild populations, thereby preserving this valuable resource for future generations. Responsible sourcing and ethical harvesting methods are essential components of this approach.

In conclusion, Rhamnus purshiana and its derivative identified by CAS No. 84650-55-5 represent a fascinating subject of study in pharmaceutical chemistry and natural product research. The compound's potential therapeutic applications, coupled with its historical significance, make it a cornerstone in ongoing efforts to develop innovative treatments for digestive health issues.